Cas no 2172319-61-6 (1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-ol)

• Product Name: 1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-ol
• CAS No: 2172319-61-6
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 6235110
• PubChem ID: 165533770
• Update Time: 2025-09-28

1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-ol
• 2172319-61-6
• 1-[5-(cyclopropylmethyl)thiophen-2-yl]ethan-1-ol
• EN300-1296397

• Inchi： 1S/C10H14OS/c1-7(11)10-5-4-9(12-10)6-8-2-3-8/h4-5,7-8,11H,2-3,6H2,1H3
• InChI Key： OFJZNGFQETWGQQ-UHFFFAOYSA-N
• SMILES： S1C(C(C)O)=CC=C1CC1CC1

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-ol

Comprehensive Overview of 1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-ol (CAS No. 2172319-61-6)

1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-ol (CAS No. 2172319-61-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiophene and cyclopropylmethyl functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting metabolic and neurological disorders.

The molecular structure of 1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-ol combines a thiophene ring with a cyclopropylmethyl substituent, which enhances its stability and reactivity. This structural feature is particularly appealing for designing compounds with improved bioavailability and target specificity. Recent studies have highlighted its role in modulating enzyme activity, which aligns with the growing interest in precision medicine and personalized therapeutics. These trends are driving demand for innovative chemical entities like CAS No. 2172319-61-6.

In the context of green chemistry, 1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-ol is also being investigated for its potential in sustainable synthesis routes. The compound’s compatibility with eco-friendly catalysts and solvents resonates with the global push toward reducing environmental impact in chemical manufacturing. This aligns with frequently searched topics such as "sustainable drug development" and "green synthesis of pharmaceuticals," which are highly relevant to modern research priorities.

Another area of interest is the compound’s application in material science, particularly in the development of advanced polymers and coatings. Its thiophene moiety contributes to electronic conductivity, making it a candidate for organic electronics and flexible displays. As industries shift toward lightweight and energy-efficient materials, CAS No. 2172319-61-6 is poised to play a pivotal role in next-generation technologies.

From a commercial perspective, the demand for 1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-ol is expected to rise due to its multifaceted applications. Suppliers and researchers frequently search for "high-purity thiophene derivatives" and "cyclopropylmethyl compounds for research," underscoring its importance in the chemical marketplace. Ensuring consistent quality and scalability in production will be critical to meeting this demand.

In summary, 1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-ol (CAS No. 2172319-61-6) represents a promising compound at the intersection of pharmaceuticals, materials science, and sustainable chemistry. Its unique structure and broad applicability make it a subject of ongoing research and industrial interest, positioning it as a key player in future scientific advancements.